Cas no 75081-21-9 (Isopropyl-9H-thioxanthen-9-one)

• Product Name: Isopropyl-9H-thioxanthen-9-one
• CAS No: 75081-21-9
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• CID: 59655
• PubChem ID: 24865367
• Update Time: 2025-06-08

Isopropyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• Isopropyl-9H-thioxanthen-9-one
• (1-Methylethyl)-9H-thioxanthen-9-one
• Isopropylthioxanthone (ITX) mixed isomers
• 1-(propan-2-yl)-9H-thioxanthen-9-one
• 9H-Thioxanthen-9-one,(1-methylethyl)
• 9H-thioxanthen-9-one,1-(1-methylethyl)
• DarocurITX
• Genocure ITX
• H686
• Isopropylthioxanthone
• ITX-S
• Runtecure 1105
• 75081-21-9
• AKOS025404697
• SCHEMBL52045
• 1-propan-2-ylthioxanthen-9-one
• YIKSHDNOAYSSPX-UHFFFAOYSA-N
• C91670
• 1025808-93-8
• CS-W012591
• 2-isopropylthioxanthon
• 1-(1-Methylethyl)-9H-thioxanthen-9-one
• DTXSID50430818
• Q63396232
• HY-W011875
• 1-isopropylthioxanthen-9-one

• MDL： MFCD00192247
• Inchi： 1S/C16H14OS/c1-10(2)11-7-5-9-14-15(11)16(17)12-6-3-4-8-13(12)18-14/h3-10H,1-2H3
• InChI Key： YIKSHDNOAYSSPX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=C1C=CC=C2C(C)C)=O

Computed Properties

• Exact Mass: 254.07700
• Monoisotopic Mass: 254.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 400.135 °C at 760 mmHg
• Flash Point: 400.135 °C at 760 mmHg
• Refractive Index: 1.638
• PSA: 45.31000
• LogP: 4.53810

Isopropyl-9H-thioxanthen-9-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes

Additional information on Isopropyl-9H-thioxanthen-9-one

Isopropyl-9H-thioxanthen-9-one: A Comprehensive Overview

The compound with CAS No. 75081-21-9, commonly referred to as Isopropyl-9H-thioxanthen-9-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioxanthenones, which are known for their unique structural properties and diverse applications. The thioxanthenone framework is characterized by a fused bicyclic system consisting of a benzene ring and a thione group, making it a versatile platform for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of Isopropyl-9H-thioxanthen-9-one in the development of advanced materials. Researchers have explored its role in the synthesis of fluorescent materials, where its ability to emit light under specific conditions has shown promise for applications in optoelectronics and sensing technologies. The fluorescent properties of this compound are attributed to its conjugated π-system, which allows for efficient energy transfer and emission.

In addition to its material science applications, Isopropyl-9H-thioxanthen-9-one has also been investigated for its biological activity. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. The anti-inflammatory effects of this molecule are thought to arise from its ability to modulate cellular signaling pathways involved in inflammation.

The synthesis of Isopropyl-9H-thioxanthen-9-one typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for research and industrial applications. The synthesis methods for this compound are well-documented in scientific literature, providing a solid foundation for further exploration.

From an environmental perspective, the stability and degradation pathways of Isopropyl-9H-thioxanthen-9-one have been studied to assess its potential impact on ecosystems. Research indicates that this compound undergoes slow degradation under aerobic conditions, suggesting that its environmental footprint may be limited under controlled circumstances. However, further studies are needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, Isopropyl-9H-thioxanthen-9-one (CAS No. 75081-21-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.